Cas no 2138168-85-9 (1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one)

• Product Name: 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one
• CAS No: 2138168-85-9
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 6213541
• PubChem ID: 165451538
• Update Time: 2025-07-23

1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one
• 2138168-85-9
• EN300-745020
• 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one

• Inchi： 1S/C13H15BrO2/c1-8(2)5-11(15)13-7-9-6-10(14)3-4-12(9)16-13/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key： LHFNIHRHBWILTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(CC(C)C)=O)O2

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one

Chemical Profile of 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one (CAS No. 2138168-85-9)

1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. With the CAS number 2138168-85-9, this molecule represents a fusion of heterocyclic and aliphatic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of a 5-Bromo substituent on the benzofuran ring introduces a region of high reactivity, which can be exploited for various synthetic transformations and functionalization strategies.

The compound’s core structure consists of a dihydro-benzofuran backbone, which is a well-documented motif in natural products and pharmacologically active agents. This particular scaffold has been extensively studied for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. The 3-methylbutan-1-one side chain adds an aliphatic component that can influence solubility, metabolic stability, and overall pharmacokinetic properties. Such structural features make 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one a versatile building block for designing novel therapeutic agents.

In recent years, there has been a surge in interest regarding molecules that incorporate benzofuran derivatives due to their demonstrated efficacy in treating various diseases. The 5-Bromo group, in particular, is frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. This modification allows for selective interactions with biological targets while minimizing off-target effects. The compound’s potential as an intermediate in synthesizing more complex molecules has also been highlighted in several synthetic studies.

One of the most compelling aspects of 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one is its utility in generating derivatives with tailored biological activities. Researchers have leveraged its scaffold to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, modifications at the 5-Bromo position have been shown to enhance interactions with specific enzymes or receptors, leading to improved therapeutic outcomes. The flexibility provided by the dihydro-benzofuran core allows for further derivatization without compromising the compound’s core pharmacophore.

The synthesis of 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one has been optimized through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve the coupling of a brominated benzofuran precursor with an appropriate aldehyde or ketone derivative via condensation reactions. These processes often employ catalysts such as palladium complexes or Lewis acids to facilitate bond formation while maintaining high yields.

From a computational chemistry perspective, the molecular geometry and electronic properties of 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one have been thoroughly analyzed using advanced modeling techniques. These studies have provided insights into how the compound interacts with biological targets at the atomic level. For example, molecular docking simulations have revealed that the 5-Bromo group plays a critical role in stabilizing interactions with certain enzymes by forming halogen bonds or participating in π-stacking interactions.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary studies suggest that modifications to the 3-methylbutan-1-one side chain can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning this moiety, researchers aim to enhance bioavailability while reducing potential toxicity concerns. Such efforts are essential for translating promising candidates from laboratory research into viable drug candidates.

Recent advancements in green chemistry have also influenced the synthesis of 1-(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)-3-methylbutan-1-one, with an emphasis on sustainable methodologies. Catalytic processes that minimize waste and energy consumption are being explored as alternatives to traditional multi-step syntheses. These innovations not only improve efficiency but also align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of organic electronic materials or functional dyes. The ability to modify both aromatic and aliphatic regions allows for fine-tuning of electronic properties, opening doors to novel technological advancements.

In conclusion,1-(5-Bromo-2,3-dihydro-1-benzofuran - 2 - yl) - 3 - methylbutan - 1 - one (CAS No. 2138168 - 85 - 9) represents a fascinating molecule with broad utility in medicinal chemistry and beyond. Its structural versatility combined with its reactivity makes it a valuable tool for designing new therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial development.